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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B100018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for 3-Methoxycinnamic acid (CAS No. 6099-04-3). The information is compiled from Safety
Data Sheets (SDS), chemical databases, and regulatory guidelines to ensure a thorough
understanding for professionals handling this compound.

Chemical Identification and Physical Properties

3-Methoxycinnamic acid, also known as trans-3-Methoxycinnamic acid, is a derivative of
cinnamic acid. It is a solid, typically appearing as a beige powder with no discernible odor.[1]
Key physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 6099-04-3 [11[2]
Molecular Formula C10H1003 [1][2]
Molecular Weight 178.18 g/mol [11[2]
Appearance Beige powder solid [1]

Odor Odorless [1]

Melting Point 116 - 119 °C (240.8 - 246.2 °F)  [1]

Boiling Point No data available [1]

Flash Point No data available [1]
Solubility No data available [1]

Hazard Identification and GHS Classification

According to notifications to the European Chemicals Agency (ECHA) and other sources, 3-
Methoxycinnamic acid is classified as an irritant.[2] There is some variability in classification
across different suppliers, with some stating it is not a hazardous substance under OSHA 2012
standards.[1] However, the aggregated GHS information suggests that the primary hazards are
skin, eye, and respiratory tract irritation.[2]

GHS Hazard Summary Diagram

GHS Classification for 3-Methoxycinnamic Acid

Hazard Statements

Signal Word

Warning H319: Causes serious eye irritation
H335: May cause respiratory irritation

H315: Causes skin irritation

{GHSO07 | Exclamation Mark}

Click to download full resolution via product page
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Caption: GHS hazard pictograms and statements for 3-Methoxycinnamic acid.

The following table summarizes the GHS classification based on aggregated data.

Hazard Class GHS Category

Hazard Statement Reference

Skin

) o Category 2
Corrosion/Irritation

H315: Causes skin

irritation

[2]

Serious Eye H319: Causes serious
L Category 2 N
Damage/Eye lIrritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [2]
respiratory irritation
Exposure)

Toxicological Information

Detailed toxicological studies specifically for 3-Methoxycinnamic acid are limited in publicly

available literature.
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Toxicity Endpoint

Value

Species

Reference

Acute Oral Toxicity
(LD50)

No data available

[1]3]

Acute Dermal Toxicity
(LD50)

No data available

[3]

Acute Inhalation
Toxicity (LC50)

No data available

[3]

Skin

Corrosion/Irritation

Irritant (Category 2)

[2]

Serious Eye

Damage/Irritation

Irritant (Category 2)

[2]

Respiratory or Skin

Sensitization

No information

available

[1]

Carcinogenicity

Not listed by ACGIH,

IARC, NTP, or CA
Prop 65

It is important to note that the toxicological properties have not been fully investigated.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage practices are crucial to minimize exposure and associated risks.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.[1]
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Storage:

« Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE) Selection Guide

Handiing 3-Methoxycinnamic Acid

Protect Eyes Protect Respiratory System

/ Recommended Persona
L’V EyelFace Protecti Respiratory Protection
e

on Skin Protection
ar appropriate protective eyeglasses or chemical safety goggles (e.g., ANSI Z87.1, EN166)| LNear appropriate protective gloves (e.g., nitile rubber) and clothing to prevent skin exposure‘ F”"E' ””’"‘al‘:;‘fijggggsgi;géz :‘;e“u‘;:‘z ‘;ﬁg‘gﬂ'&p’:zﬂ;‘;?gﬁﬁ"‘Y'“:;‘f"‘ eli=eceC

ment (PPE)

Click to download full resolution via product page
Caption: Guide for selecting appropriate PPE when handling 3-Methoxycinnamic acid.
First Aid Measures
In case of exposure, immediate and appropriate first aid is essential.

First Aid Decision-Making Workflow
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Exposure to 3-Methoxycinnamic Acid

Click to download full resolution via product page
Caption: Decision-making workflow for first aid following exposure.
Fire Fighting and Accidental Release Measures
Fire Fighting:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[1]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[1]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.
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e Methods for Containment and Cleanup: Sweep up and shovel into suitable containers for
disposal. Avoid generating dusty conditions.

Experimental Protocols for Hazard Assessment

Standardized protocols, such as those from the Organisation for Economic Co-operation and
Development (OECD), are used to assess the skin and eye irritation potential of chemicals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)

This test method is used to identify irritant chemicals in accordance with UN GHS Category 2.

Principle: The test chemical is applied topically to a three-dimensional Reconstructed Human
Epidermis (RhE) model. This model mimics the upper layers of human skin. The irritancy
potential of the chemical is determined by its cytotoxic effect on the skin model, which is
measured by cell viability using the MTT assay. A reduction in cell viability below 50% indicates
that the substance is an irritant.

Experimental Workflow:
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Start: Prepare RhE Tissue Models

Topically apply 3-Methoxycinnamic Acid (solid or liquid preparation) to the RhE tissue surface

'

Incubate for a defined period (e.g., 15-60 minutes).

'

Thoroughly rinse the tissue to remove the chemical.

'

Post-incubation in fresh medium (e.g., ~42 hours).

'

Assess cell viability using the MTT assay.
(Measure formazan production via spectrophotometry).

'

Calculate percentage cell viability relative to negative controls.

Classify Hazard
Viability < 50% -> Irritant (GHS Category 2)
Viability > 50% -> Non-Irritant

End of Test

Click to download full resolution via product page

Caption: Workflow for the OECD Guideline 439 skin irritation test.
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In Vitro Eye Irritation: Reconstructed human Cornea-like
Epithelium (RhCE) Test Method (OECD Guideline 492)

This test method is used to identify chemicals that do not require classification for eye irritation

or serious eye damage.

Principle: This in vitro test utilizes a Reconstructed human Cornea-like Epithelium (RhCE)
model. The test chemical is applied to the surface of the corneal model. Chemicals that are not
classified as irritants are identified by their lack of cytotoxicity, as measured by the MTT assay.
If the cell viability is greater than 60%, the chemical is considered a non-irritant.

Experimental Workflow:
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Start: Prepare RhCE Tissue Models

[Topically apply 3-Methoxycinnamic Acid (50mg for solids) to triplicate RhCE tissues.

'

Incubate for a defined period (e.g., 6 hours for solids).

'

Thoroughly rinse the tissue to remove the chemical.

'

Post-exposure soak in fresh medium.

'

Assess cell viability using the MTT assay.

'

Calculate percentage cell viability relative to negative controls.

Classify Hazard
Viability > 60% -> Non-Irritant (GHS No Category)
Viability < 60% -> Further testing required

End of Test

Click to download full resolution via product page

Caption: Workflow for the OECD Guideline 492 eye irritation test.
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Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (COz2).[1]

Hazardous Polymerization: Does not occur.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

This guide is intended for informational purposes for trained professionals. Always refer to the
most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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